![molecular formula C6H5BrN2O2 B3227309 Methyl 4-bromopyrimidine-5-carboxylate CAS No. 1260859-62-8](/img/structure/B3227309.png)
Methyl 4-bromopyrimidine-5-carboxylate
Overview
Description
Methyl 4-bromopyrimidine-5-carboxylate is a chemical compound with the molecular formula C7H5BrN2O2. It is a pyrimidine derivative that has gained significant attention in scientific research due to its potential applications in drug development, particularly in the treatment of cancer.
Mechanism of Action
The mechanism of action of Methyl 4-bromopyrimidine-5-carboxylate is not fully understood. However, it has been proposed that it exerts its anticancer activity by inhibiting the activity of certain enzymes involved in DNA replication and repair. This compound has also been found to induce oxidative stress in cancer cells, leading to their death.
Biochemical and Physiological Effects
This compound has been found to exhibit low toxicity in normal cells, making it a promising candidate for cancer treatment. It has also been found to inhibit the migration and invasion of cancer cells, which are important processes in cancer metastasis. This compound has been found to induce changes in the expression of certain genes involved in cancer progression, suggesting that it may have a broader impact on cancer biology.
Advantages and Limitations for Lab Experiments
One of the advantages of Methyl 4-bromopyrimidine-5-carboxylate is its potent anticancer activity against various cancer cell lines. It also exhibits low toxicity in normal cells, making it a promising candidate for cancer treatment. However, one of the limitations of this compound is its relatively low solubility in water, which can make it challenging to use in certain lab experiments.
Future Directions
There are several future directions for the research on Methyl 4-bromopyrimidine-5-carboxylate. One direction is to investigate its potential as a combination therapy with other anticancer drugs. Another direction is to explore its potential as a therapeutic agent for other diseases, such as viral infections. Further studies are also needed to elucidate the mechanism of action of this compound and to optimize its pharmacological properties for clinical use.
Scientific Research Applications
Methyl 4-bromopyrimidine-5-carboxylate has been extensively studied in scientific research due to its potential applications in drug development. It has been found to exhibit potent anticancer activity against various cancer cell lines, including breast cancer, lung cancer, and pancreatic cancer. This compound has also been found to inhibit the proliferation of cancer cells by inducing apoptosis and cell cycle arrest.
properties
IUPAC Name |
methyl 4-bromopyrimidine-5-carboxylate | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H5BrN2O2/c1-11-6(10)4-2-8-3-9-5(4)7/h2-3H,1H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CNPCODTWPMGPAI-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CN=CN=C1Br | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H5BrN2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40857494 | |
Record name | Methyl 4-bromopyrimidine-5-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40857494 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
217.02 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1260859-62-8 | |
Record name | Methyl 4-bromopyrimidine-5-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40857494 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.